Cas no 26053-68-9 (1-(trifluoromethyl)isoquinoline)

• Product Name: 1-(trifluoromethyl)isoquinoline
• CAS No: 26053-68-9
• MF: C₁₀H₆F₃N
• MW: 197.156552791595
• CID: 2196496
• PubChem ID: 12507584
• Update Time: 2025-06-23

1-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(trifluoromethyl)-
• 1-(trifluoromethyl)isoquinoline

• Inchi： 1S/C10H6F3N/c11-10(12,13)9-8-4-2-1-3-7(8)5-6-14-9/h1-6H
• InChI Key： YMIKANRMRRBHTB-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)C2=C(C=CC=C2)C=CN=1

Additional information on 1-(trifluoromethyl)isoquinoline

1-(Trifluoromethyl)Isoquinoline: A Comprehensive Overview

1-(Trifluoromethyl)isoquinoline, also known by its CAS number CAS No. 26053-68-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of isoquinoline, a heterocyclic aromatic structure, with a trifluoromethyl group attached at the 1-position. The trifluoromethyl group introduces unique electronic and steric properties, making this compound a valuable building block in various chemical and biological applications.

The synthesis of 1-(trifluoromethyl)isoquinoline typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the isoquinoline core with high yields and excellent regioselectivity. These developments have not only improved the scalability of production but also opened new avenues for exploring its potential applications.

In the realm of pharmacology, 1-(trifluoromethyl)isoquinoline has shown promise as a lead compound for drug discovery. Its ability to modulate various biological targets, such as kinases and ion channels, has been extensively studied. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in cancer cell proliferation. For example, studies published in high-impact journals have demonstrated that this compound can selectively inhibit the activity of protein kinase C (PKC), which is overexpressed in several types of cancers. These findings underscore its potential as a therapeutic agent in oncology.

Beyond pharmacology, 1-(trifluoromethyl)isoquinoline has found applications in materials science, particularly in the development of advanced materials for electronic devices. The compound's aromaticity and electron-withdrawing trifluoromethyl group make it an ideal candidate for use in organic semiconductors. Recent breakthroughs in this area have leveraged its electronic properties to enhance the performance of organic light-emitting diodes (OLEDs). Researchers have reported improved charge transport characteristics and enhanced device stability when incorporating this compound into OLED architectures.

The environmental impact and sustainability aspects of 1-(trifluoromethyl)isoquinoline are also subjects of current research interest. As industries increasingly prioritize green chemistry principles, there is a growing emphasis on developing eco-friendly synthesis routes for this compound. Recent studies have explored the use of microwave-assisted synthesis and biocatalytic methods to reduce waste generation and energy consumption during production. These efforts align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

In conclusion, 1-(trifluoromethyl)isoquinoline, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. Its role as a key intermediate in drug discovery and materials science highlights its significance across diverse disciplines. As ongoing studies uncover new insights into its structure-function relationships and application potentials, this compound is poised to contribute even more significantly to advancements in modern science and technology.